![molecular formula C14H23NO4 B3034304 Exo-8-boc-8-azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester CAS No. 1548548-51-1](/img/structure/B3034304.png)
Exo-8-boc-8-azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester
Overview
Description
Exo-8-boc-8-azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester (Boc-8-aza-Bicyclo[3.2.1]octane-3-carboxylic acid methyl ester) is an organic compound belonging to the bicyclic family of compounds. It has been found to possess a wide range of potential applications in the field of synthetic organic chemistry. This compound has been studied extensively in recent years, and has been found to be useful in the synthesis of a variety of compounds, including peptides, polymers, and small molecules. In addition, it has been used in a variety of scientific research applications, and has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
Asymmetric Synthesis and Stereoselectivity
The synthesis of new constrained amino acids, such as the diastereomeric 6-amino-3-azabicyclo[3.2.1]octane-6-carboxylic acids, showcases the potential of using exo- and endo-norbornene amino acids as chiral building blocks. This approach facilitates access to optically pure amino acids, which are significant for their alpha,gamma- and alpha,delta-diamino acid properties, providing a method for the exploration of stereochemistry and asymmetric synthesis (Caputo et al., 2006).
Conformationally Constrained Dipeptide Isosteres
Research into the synthesis and reactivity of bicycles derived from tartaric acid and α-amino acids has led to the development of a novel class of conformationally constrained dipeptide isosteres. These compounds, based on 3-Aza-6,8-dioxabicyclo[3.2.1]octane-7-carboxylic acids, demonstrate the utility of these structures in the creation of rigid frameworks for peptide mimicry, which could impact drug design and the study of peptide interactions (Guarna et al., 1999).
Novel Azabicyclic Amines
The design and synthesis of new azabicyclic amines have been explored for their potential in treating cognitive deficits in schizophrenia. Compounds such as exo-3-amino-1-azabicyclo[3.2.1]octane have been developed as isosteres of 3-aminoquinuclidine, showing significant α7 nicotinic acetylcholine receptor activity. This highlights the relevance of azabicyclic structures in the development of new therapeutic agents (Walker et al., 2008).
Proline Analogues for Peptidomimetics
The synthesis of 8-azabicyclo[3.2.1]octane-1-carboxylic acid, a proline analogue with a bicyclic structure, indicates its potential as a constrained building block in peptidomimetics. Such compounds offer a rigid scaffold that can mimic the conformational preferences of proline in peptides, which is important for investigating peptide structure and function (Casabona et al., 2007).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause harm to health . The hazard statements associated with this compound are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statement P261 advises avoiding breathing dust/fume/gas/mist/vapours/spray .
Future Directions
The 8-azabicyclo[3.2.1]octane scaffold, to which this compound belongs, is the central core of the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities, and as a result, research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide . Future research may focus on the development of new synthetic methodologies and applications of these compounds in various fields.
Mechanism of Action
Mode of Action
It is known that the compound has a bicyclic structure, which could potentially interact with various biological targets .
Biochemical Pathways
The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities . Therefore, it is possible that this compound could affect similar pathways.
Pharmacokinetics
Its molecular weight (26934) suggests that it could potentially be absorbed and distributed in the body
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. Given its structural similarity to tropane alkaloids, it may have similar effects, but this is purely speculative at this point .
Action Environment
The action environment of this compound can be influenced by various factors such as temperature, pH, and the presence of other molecules. For instance, the compound is stored in a refrigerator, suggesting that it may be sensitive to temperature
Properties
IUPAC Name |
8-O-tert-butyl 3-O-methyl (1S,5R)-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO4/c1-14(2,3)19-13(17)15-10-5-6-11(15)8-9(7-10)12(16)18-4/h9-11H,5-8H2,1-4H3/t9?,10-,11+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMBCTFGOVMCGIL-FGWVZKOKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2CCC1CC(C2)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1[C@@H]2CC[C@H]1CC(C2)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.